Cas no 75321-08-3 (p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate)

• Product Name: p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
• CAS No: 75321-08-3
• MF: C₂₈H₂₅N₂O₁₀P
• MW: 580.479268789291
• CID: 59682
• PubChem ID: 11319187
• Update Time: 2025-04-18

p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• p-Nitrobenzyl (5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
• 5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid (4-nitrophenyl)methyl ester
• (5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxy ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid(4-nitrophenyl)methyl ester
• (4-nitrophenyl)methyl (5R,6S)-3-diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• AB4
• AC-4678
• (5R,6S)-3-[(Diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid (4-nitrophenyl)methyl ester
• (4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• UNII-FJ9K0JDB31
• 4-nitrobenzyl (5R,6S)-3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• FJ9K0JDB31
• (5R,6S)-4-nitrobenzyl 3-(diphenoxyphosphoryloxy)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• VVLXPESSYNCTFQ-DVKBMCPXSA-N
• Q27278018
• p-nitrobenzyl (5R,6S)-2-diphenoxyphosphoryloxy-6-[(R)-1-hydroxyethyl]-1-carbapen-2-em-3-carboxylate
• (5R,6S)-3-(Diphenoxy-phosphoryloxy)-6-(1-hydroxy-ethyl)-7-oxo-1-aza-bicyclo[3.2.0]hept-2-ene-2-carboxylic acid 4-nitro-benzyl ester
• DTXSID60226284
• AKOS015964877
• 75321-08-3
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((diphenoxyphosphinyl)oxy)-6-((1R)-1-hydroxyethyl)-7-oxo-, (4-nitrophenyl)methyl ester, (5R,6S)-
• p-Nitrobenzyl(5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate

• Inchi： 1S/C28H25N2O10P/c1-18(31)25-23-16-24(40-41(36,38-21-8-4-2-5-9-21)39-22-10-6-3-7-11-22)26(29(23)27(25)32)28(33)37-17-19-12-14-20(15-13-19)30(34)35/h2-15,18,23,25,31H,16-17H2,1H3/t18-,23-,25-/m1/s1
• InChI Key： VVLXPESSYNCTFQ-DVKBMCPXSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1=C(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])N2C([C@H]([C@@H](C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 580.12500
• Monoisotopic Mass: 580.12468200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 721.2 ℃ at 760 mmHg
• Flash Point: 390 ℃
• Refractive Index: 1.661
• PSA: 167.23000
• LogP: 5.20490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates